Cas no 22162-51-2 (1-(2-Nitrobenzyl)-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-(2-Nitrobenzyl)-1H-pyrrole-2-carbaldehyde
• CAS No: 22162-51-2
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• MDL: MFCD00792865
• CID: 88318
• PubChem ID: 736217
• Update Time: 2025-10-12

1-(2-Nitrobenzyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-Nitrobenzyl)-1H-pyrrole-2-carbaldehyde
• 2-Formyl-1-(2-nitrobenzyl)pyrrole
• 1-(2-Nitrophenylmethyl)-2-pyrrolecarboxaldehyde
• 1-(2-NITROBENZYL)PYRROLE-2-CARBOXALDEHYDE
• 1-[(2-nitrophenyl)methyl]pyrrole-2-carbaldehyde
• 1-(2-Nitrobenzyl)-2-pyrrolecarboxaldehyde
• 1-(2-Nitro-benzyl)-pyrrol-2-carbaldehyd
• 1-(2-nitro-benzyl)-pyrrole-2-carbaldehyde
• FT-0605560
• A815981
• DTXSID10352966
• 1-[(2-nitrophenyl)methyl]-1H-pyrrole-2-carbaldehyde
• SCHEMBL3686189
• Cambridge id 6953107
• MFCD00792865
• SB62513
• AM84790
• 1-(2-nitrobenzyl)-1h-pyrrole-2-carboxaldehyde
• 1-(2-Nitrophenylmethyl)-2-pyrrolecarboxaldehydye
• 1-[(2-nitrophenyl)methyl]-2-pyrrolecarboxaldehyde
• AKOS000411370
• CHEMBL1529112
• AKFAPUIPEQSHJL-UHFFFAOYSA-N
• HMS2615D10
• 5W-0849
• CS-0316333
• MLS000677165
• 22162-51-2
• SMR000270992
• DTXCID00304030
• DB-018459
• BBL015256
• STK320347

• MDL： MFCD00792865
• Inchi： 1S/C12H10N2O3/c15-9-11-5-3-7-13(11)8-10-4-1-2-6-12(10)14(16)17/h1-7,9H,8H2
• InChI Key： AKFAPUIPEQSHJL-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1CC1C=CC=CC=1[N+](=O)[O-]
• BRN： 1536363

Computed Properties

• Exact Mass: 230.06900
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 138 ºC
• Boiling Point: 389.8°C at 760 mmHg
• Flash Point: 189.5°C
• Refractive Index: 1.61
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),
• PSA: 67.82000
• LogP: 2.78030
• Sensitiveness: Air Sensitive
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(2-Nitrobenzyl)-1H-pyrrole-2-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(2-Nitrobenzyl)-1H-pyrrole-2-carbaldehyde

Comprehensive Overview of 1-(2-Nitrobenzyl)-1H-pyrrole-2-carbaldehyde (CAS No. 22162-51-2)

1-(2-Nitrobenzyl)-1H-pyrrole-2-carbaldehyde (CAS No. 22162-51-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of nitrobenzyl-substituted pyrrole derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of both a nitrobenzyl group and a pyrrole-2-carbaldehyde moiety makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for nitroaromatic compounds like 1-(2-Nitrobenzyl)-1H-pyrrole-2-carbaldehyde has surged, driven by their role in developing photoactive materials and biologically active agents. Researchers are particularly interested in its potential as a photolabile protecting group, which is crucial in controlled-release drug delivery systems. This aligns with the growing trend of targeted therapy and precision medicine, where such compounds can be used to design light-activated pharmaceuticals.

The synthesis of 1-(2-Nitrobenzyl)-1H-pyrrole-2-carbaldehyde typically involves the condensation of 2-nitrobenzyl bromide with pyrrole-2-carbaldehyde under controlled conditions. Its molecular formula (C12H10N2O3) and molecular weight (230.22 g/mol) are key identifiers for researchers working on structure-activity relationships (SAR). The compound’s nitro group also makes it a candidate for studies on electron-transfer processes, a hot topic in organic electronics and sustainable energy solutions.

One of the most frequently asked questions about CAS No. 22162-51-2 is its solubility and stability profile. This compound is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol but exhibits limited stability under prolonged exposure to light. Such properties are critical for laboratories focusing on high-throughput screening or combinatorial chemistry, where reproducibility is paramount.

From an industrial perspective, 1-(2-Nitrobenzyl)-1H-pyrrole-2-carbaldehyde is often discussed in the context of green chemistry. Innovations in catalytic reduction methods for nitro groups have made its production more environmentally friendly, addressing concerns about waste generation. This resonates with the global push toward sustainable chemical manufacturing, a topic frequently searched in academic and industrial forums.

In summary, 1-(2-Nitrobenzyl)-1H-pyrrole-2-carbaldehyde (CAS No. 22162-51-2) is a multifaceted compound with broad applications in medicinal chemistry, material science, and green synthesis. Its relevance to cutting-edge research areas like photo-pharmacology and organic electronics ensures continued interest from the scientific community. For researchers seeking detailed spectral data or synthetic protocols, this compound remains a valuable subject of study.